E-Mevinphos
E-Mevinphos
Mevinphos is a pale yellow to orange liquid, with a weak odor. Used as an insecticide and acaricide on vegetables, alfalfa, deciduous fruits and nuts. (EPA, 1998) May be found in the form of a dry mixture where the liquid is absorbed onto a dry carrier.
Mevinphos is a dialkyl phosphate and an organophosphate insecticide. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an acaricide, an agrochemical and an avicide. It derives from a methyl 3-hydroxybut-2-enoate.
An organophosphate cholinesterase inhibitor that is used as an insecticide.
Mevinphos is a dialkyl phosphate and an organophosphate insecticide. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an acaricide, an agrochemical and an avicide. It derives from a methyl 3-hydroxybut-2-enoate.
An organophosphate cholinesterase inhibitor that is used as an insecticide.
Brand Name:
Vulcanchem
CAS No.:
26718-65-0
VCID:
VC0165942
InChI:
InChI=1S/C7H13O6P/c1-6(5-7(8)10-2)13-14(9,11-3)12-4/h5H,1-4H3/b6-5+
SMILES:
CC(=CC(=O)OC)OP(=O)(OC)OC
Molecular Formula:
C7H13O6P
Molecular Weight:
224.15 g/mol
E-Mevinphos
CAS No.: 26718-65-0
Reference Standards
VCID: VC0165942
Molecular Formula: C7H13O6P
Molecular Weight: 224.15 g/mol
CAS No. | 26718-65-0 |
---|---|
Product Name | E-Mevinphos |
Molecular Formula | C7H13O6P |
Molecular Weight | 224.15 g/mol |
IUPAC Name | methyl (E)-3-dimethoxyphosphoryloxybut-2-enoate |
Standard InChI | InChI=1S/C7H13O6P/c1-6(5-7(8)10-2)13-14(9,11-3)12-4/h5H,1-4H3/b6-5+ |
Standard InChIKey | GEPDYQSQVLXLEU-AATRIKPKSA-N |
Isomeric SMILES | C/C(=C\C(=O)OC)/OP(=O)(OC)OC |
SMILES | CC(=CC(=O)OC)OP(=O)(OC)OC |
Canonical SMILES | CC(=CC(=O)OC)OP(=O)(OC)OC |
Boiling Point | 223 to 226 °F at 1 mm Hg (EPA, 1998) 106-107.5 °C @ 1 MM HG 223-226°F at 1 mmHg Decomposes |
Colorform | PALE YELLOW LIQUID Pale-yellow to orange liquid. |
Density | 1.25 at 68 °F (EPA, 1998) 1.25 @ 20 °C/4 °C Relative density (water = 1): 1.25 0.0029 mmHg at 70°F 1.25 |
Flash Point | 175 °F (EPA, 1998) 175 °C (TAG OPEN CUP) 175 °C o.c. 175°F (oc) 347°F |
Melting Point | 44.4 to 70 °F trans isomer / cis isomer (EPA, 1998) 21.0 °C 6.9 °C (trans), 21 °C (cis) 44.4-70°F (trans-) 70°F (cis-) 44°F (trans-) 70°F (cis-) |
Physical Description | Mevinphos is a pale yellow to orange liquid, with a weak odor. Used as an insecticide and acaricide on vegetables, alfalfa, deciduous fruits and nuts. (EPA, 1998) May be found in the form of a dry mixture where the liquid is absorbed onto a dry carrier. COLOURLESS-TO-YELLOW LIQUID. Pale-yellow to orange liquid with a weak odor. Pale-yellow to orange liquid with a weak odor. [Note: Insecticide that may be absorbed on a dry carrier.] |
Description | Mevinphos is a pale yellow to orange liquid, with a weak odor. Used as an insecticide and acaricide on vegetables, alfalfa, deciduous fruits and nuts. (EPA, 1998) May be found in the form of a dry mixture where the liquid is absorbed onto a dry carrier. Mevinphos is a dialkyl phosphate and an organophosphate insecticide. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, an acaricide, an agrochemical and an avicide. It derives from a methyl 3-hydroxybut-2-enoate. An organophosphate cholinesterase inhibitor that is used as an insecticide. |
Shelf Life | MODERATELY STABLE IN NEUTRAL SOLN, ... REMAINED EFFECTIVE BIOLOGICALLY AFTER STANDING 7 DAYS STABLE @ ORDINARY TEMP BUT HYDROLYZED IN AQ SOLN, 50% LOSS AFTER 120 DAYS AT PH 6, 35 DAYS AT PH 7, 3 DAYS AT PH 9 AND 1.4 HR AT PH 11. |
Solubility | Miscible (NIOSH, 2016) 4.46 M water solubility = 6.0X10+5 mg/l MISCIBLE WITH WATER, ACETONE, BENZENE, CARBON TETRACHLORIDE, CHLOROFORM, ETHYL AND ISOPROPYL ALCOHOL, TOLUENE, XYLENE; 1 G DISSOLVES IN 20 ML CARBON DISULFIDE AND IN 20 ML KEROSENE; PRACTICALLY INSOL IN HEXANE Solubility in water: miscible Miscible |
Synonyms | cis-Duraphos(TM), cis-Mevidrin(TM), CAS 298-01-1, alpha-Mevinphos, (E)-Mevinphos |
Vapor Pressure | 0.0029 mm Hg at 70 °F (EPA, 1998) 1.23e-04 mmHg vapor pressure = 17 mPa @ 20 °C (1.28X10-4 mm Hg) Vapor pressure, Pa at 21 °C: 0.38 0.0029 mmHg at 70°F 0.003 mmHg |
PubChem Compound | 5355863 |
Last Modified | Nov 11 2021 |
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